Cas no 9002-86-2 (Polyvinyl chloride)

• Product Name: Polyvinyl chloride
• CAS No: 9002-86-2
• MF: C₂H₃Cl
• MW: 62.4982197284698
• MDL: MFCD00084459
• CID: 48145
• PubChem ID: 24887763
• Update Time: 2026-02-03

Polyvinyl chloride Chemical and Physical Properties

Names and Identifiers

• Poly(vinyl chloride)
• PVC
• poly(vinyl chloride) standard 200000
• PVC Resin
• Polyvinyl Chloride Film
• poly(1-chloroethylene)
• Polyvinyl Chloride Sheet
• Vinyl Chloride Resin (Low M.Wt.)
• Vinyl Chloride Resin (Med.M.Wt.)
• Vinyl Chloride Resin (High M.Wt.)
• Vinyl Chloride Homopolymer Latex
• Polyvinyl chloride granula
• Polyvinyl chloride mixture granula,modified
• Polyvinyl Chloride Resin
• Ethene, chloro-​, homopolymer
• POLY(VINYL CHLORIDE), HIGH VISCOSITY
• Polyvinylchloride
• Ethene, chloro-?, homopolymer
• K-value 72-71
• Ethylene,chloro-, polymers (8CI)
• 380ES
• 3S Hand
• VINYL CHLORIDE
• Chloroethylene
• Chloroethene
• Ethene, chloro-
• Monochloroethene
• Monochloroethylene
• Ethylene monochloride
• Vinylchloride
• Chlorethylene
• Vinylchlorid
• Monovinyl chloride
• Chlorure de vinyle
• Ethylene, chloro-
• Chlorethene
• Trovidur
• Vinyl chloride monomer
• Vinyl C monomer
• POLYVINYL CHLORIDE
• Winylu chlorek
• Vinyl chlorine
• Cloruro di vinile
• RCRA waste number U043
• Vinyle(chlorure de)
• VC
• Vinylchlorid [German]
• cloroetileno
• Winylu chlorek [Polish]
• cloruro de vinilo
• Vinyl chloride, inhibited or Vinyl chloride stabilized
• Vinyl chloride 1000 microg/mL in Methanol
• 1-chloroethene
• Vinyl chloride, >=99.5%
• UN 1086
• Vinyl chloride 100 microg/mL in Methanol
• UNII-WD06X94M2D
• AKOS015916049
• RCRA waste no. U043
• DTXSID8021434
• CCRIS 621
• EINECS 200-831-0
• C19508
• 4-01-00-00700 (Beilstein Handbook Reference)
• VINYL CHLORIDE, STABILIZED
• Vinile (cloruro di) [Italian]
• Vinyl chloride, >=99.95%
• InChI=1/C2H3Cl/c1-2-3/h2H,1H
• Cloruro di vinile [Italian]
• UN1086
• VINYL CHLORIDE [IARC]
• MFCD00040415
• VCM
• C2H3Cl
• Vinyl Chloride 5000 microg/mL in Methanol
• F-1140
• CHEMBL2311071
• HSDB 169
• WD06X94M2D
• VINYL CHLORIDE [HSDB]
• Vinyl chloride 2000 microg/mL in Methanol
• MONOCHOROETHENE
• VINYL CHLORIDE (IARC)
• Vinile (cloruro di)
• VINYL CHLORIDE [MART.]
• Vinyl chloride Chloroethylene
• Ultron
• DTXCID401434
• VINYL CHLORIDE (MART.)
• FT-0693147
• Polyvinyl chloride(PVC)
• BRN 1731576
• 1-Chloroethylene #
• Q338869
• CHEBI:28509
• 9002-86-2
• 75-01-4
• Chloride, Vinyl
• FT-0606106
• Choroethylene
• Vinyl chloride, inhibited or Vinyl chloride stabilized [UN1086]
• Vinyl chloride monomer (VCM)
• Vinylchloride Monomer (VCM)
• VCL
• chloro-ethene
• Chlorure de vinyle [French]
• C06793
• NS00008276
• 1-Chloroethylene
• Vinyle(chlorure de) [French]
• VINYL CHLORIDE [INCI]
• EC 200-831-0
• VINYL CHLORIDE [MI]
• K-value 68-65
• 1ST000872-1000M
• Chloroethene Solution in Methanol, 1000ug/mL
• Polyvinyl chloride

• MDL： MFCD00084459
• Inchi： 1S/C2H3Cl/c1-2-3/h2H,1H2
• InChI Key： BZHJMEDXRYGGRV-UHFFFAOYSA-N
• SMILES： ClC=C

Computed Properties

• Exact Mass: 64.00800
• Monoisotopic Mass: 61.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Ionization Potential: 9.99 eV
• Color/Form: White or light yellow powder
• Density: 1.4 g/mL at 25 °C(lit.)
• Melting Point: -245 °F (NTP, 1992)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: n 1.54
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 1.24510
• Solubility: dissolve in water
• Vapor Pressure: No data available

Polyvinyl chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37-61
• RTECS：KV0350000
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Polyvinyl chloride

Properties and Applications of Polyvinyl Chloride (PVC), CAS No. 9002-86-2

Polyvinyl Chloride (PVC), with the chemical formula (C₂H₃Cl)n, is one of the most widely used synthetic polymers globally. Its CAS number, 9002-86-2, uniquely identifies it in the chemical industry and research communities. This versatile material is renowned for its durability, flexibility, and resistance to a wide range of chemicals, making it indispensable in numerous applications across industries such as construction, healthcare, packaging, and electronics.

The unique properties of Polyvinyl Chloride (PVC) stem from its molecular structure, which consists of long chains of vinyl chloride monomers linked together. The presence of chlorine atoms in its backbone imparts exceptional stability and resistance to environmental factors such as UV radiation and microbial degradation. These characteristics have positioned PVC as a preferred material in applications where longevity and performance are critical.

In recent years, significant advancements in the field of polymer science have led to the development of novel formulations of Polyvinyl Chloride (PVC) that enhance its functionality and sustainability. For instance, researchers have been exploring bio-based vinyl chloride monomers derived from renewable resources, aiming to reduce the environmental footprint of traditional petrochemical-based PVC production. These innovations align with global efforts to promote green chemistry and sustainable manufacturing practices.

One particularly notable development is the creation of flame-retardant Polyvinyl Chloride (PVC) formulations. Traditional PVC is classified as a combustible material, but by incorporating halogen-free flame retardants or phosphorus-based additives, its fire safety profile can be significantly improved. Such modifications are crucial for applications where fire resistance is paramount, such as in building materials and electrical cables. The latest research in this area focuses on developing eco-friendly flame retardants that maintain performance without compromising environmental safety.

The healthcare industry has also witnessed remarkable advancements in the application of Polyvinyl Chloride (PVC). Medical-grade PVC is widely used in the production of intravenous (IV) tubing, blood bags, and surgical gloves due to its biocompatibility and chemical inertness. Recent studies have highlighted the importance of using high-purity PVC resins to minimize leaching of residual monomers into medical products. Additionally, advancements in polymer blending have enabled the creation of hybrid materials that combine the benefits of PVC with other polymers, enhancing mechanical strength and barrier properties for medical devices.

In the realm of construction, Polyvinyl Chloride (PVC) continues to revolutionize traditional practices through innovative products like PVC pipes, window frames, and roofing materials. Modern research has focused on improving the thermal insulation properties of PVC by developing formulations with enhanced opacities or incorporating nanostructured fillers. These developments not only improve energy efficiency in buildings but also extend the service life of construction materials exposed to harsh weather conditions.

The packaging industry has similarly benefited from advancements in Polyvinyl Chloride (PVC) technology. Innovations such as barrier coatings and microporous films have expanded its use in food packaging, extending shelf life while maintaining product quality. Furthermore, researchers are exploring biodegradable additives that can be incorporated into PVC to reduce waste generation. These efforts are part of a broader movement towards circular economy principles, where materials are designed for reuse or easy recycling.

Electronics manufacturing has seen significant growth in the use of Polyvinyl Chloride (PVC) due to its excellent electrical insulating properties. Modern electronic devices require materials that can withstand high voltages and environmental stressors without degrading. Recent developments include high-performance PVC composites reinforced with conductive fillers for use in flexible circuits and insulating sheathing for cables. These innovations are critical for advancing next-generation electronics that demand higher reliability and efficiency.

The sustainability aspect of Polyvinyl Chloride (PVC) production remains a key focus area for researchers worldwide. Efforts are underway to optimize waste management processes during manufacturing and develop efficient recycling methods for post-consumer PVC products. For instance, pyrolysis techniques have been investigated as a means to recover valuable chemicals from recycled PVC waste streams without generating harmful byproducts. Such technologies underscore the ongoing commitment to responsible polymer utilization.

Future prospects for Polyvinyl Chloride (PVC) are promising, with continued research aimed at enhancing its performance through nanotechnology integration and smart material design. For example, researchers are exploring the incorporation of graphene or carbon nanotubes into PVC matrices to achieve superior mechanical strength and electrical conductivity. These cutting-edge developments hold immense potential for transforming various industries by enabling lighter-weight components with improved functionality.